![molecular formula C20H22FN3O3S B2840033 N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-4-fluoro-2-methylbenzenesulfonamide CAS No. 1797564-13-6](/img/structure/B2840033.png)
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-4-fluoro-2-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a benzoxazole derivative . Benzoxazole derivatives have been identified as a new class of G-protein-coupled receptor kinase 2 and 5 inhibitors . These inhibitors are considered as a novel therapeutic strategy to prevent and treat heart failure disease .
Synthesis Analysis
The synthesis of benzoxazole derivatives involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds obtained are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of benzoxazole derivatives is characterized by the presence of a benzoxazole ring, a piperidine ring, and a sulfonamide group . The structure is confirmed by spectral data including mass spectrometry, HRMS, and 1H and 13C NMR .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzoxazole derivatives include the coupling reaction of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid, followed by a reaction with 1-(2-chloro ethyl) piperidine hydrochloride .Physical And Chemical Properties Analysis
The physical and chemical properties of benzoxazole derivatives are characterized by their solubility in water and other polar solvents . The presence of a positive charge on either of the two nitrogen atoms in the benzoxazole ring allows it to exist in two equivalent tautomeric forms .Scientific Research Applications
- G-Protein-Coupled Receptor Kinase (GRK) Inhibition : GRK-2 and GRK-5 are emerging therapeutic targets for cardiovascular diseases. The compound’s benzoxazole-based structure was identified as a novel hit during high-throughput screening. Structural modifications led to potent inhibitory activities against GRK-2 and GRK-5, making it a promising candidate for drug development in this field .
- Benzo[d]oxazol-2-yl Derivatives : Benzo[d]oxazole derivatives, including our compound, have been reported as non-sedative anxiolytics and powerful anticancer agents. Their unique chemical structure contributes to these beneficial effects .
- β-Amyloid Plaque Detection : The compound has potential as a PET imaging probe for detecting β-amyloid plaques in the brains of Alzheimer’s patients. This application could aid in early diagnosis and monitoring of disease progression .
- Broad-Spectrum Antimicrobial Properties : While specific studies on this compound are limited, benzoxazole derivatives have demonstrated antimicrobial activity. Further research could explore its effectiveness against bacterial and fungal pathogens .
- Interval Loss of Nerve Function : Benzo[d]oxazole derivatives have been investigated for their ability to treat nerve function loss. Although more research is needed, this application highlights their potential in neurology .
- Screening Against Gram-Positive Bacteria : The compound’s derivatives were screened for in vitro antibacterial activity. Compound 19 showed potency against A. niger, while compound 1 was effective against C. albicans .
Cardiovascular Disease Research
Anxiolytic and Anticancer Properties
PET Imaging Probe for Alzheimer’s Disease
Antimicrobial Activity
Treatment of Nerve Function Loss
In Vitro Antibacterial Activity
Mechanism of Action
Target of Action
The primary targets of this compound are G-protein-coupled receptor kinase (GRK)-2 and -5 . These kinases are emerging therapeutic targets for the treatment of cardiovascular disease .
Mode of Action
The compound interacts with GRK-2 and -5, inhibiting their activity
Biochemical Pathways
The inhibition of GRK-2 and -5 affects the G-protein-coupled receptor signaling pathway . This pathway plays a crucial role in various cellular processes, including cell growth, differentiation, and metabolism
Result of Action
The molecular and cellular effects of the compound’s action are largely dependent on its interaction with GRK-2 and -5. By inhibiting these kinases, the compound can potentially disrupt G-protein-coupled receptor signaling, leading to changes in various cellular processes . .
properties
IUPAC Name |
N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-4-fluoro-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O3S/c1-14-12-16(21)6-7-19(14)28(25,26)22-13-15-8-10-24(11-9-15)20-23-17-4-2-3-5-18(17)27-20/h2-7,12,15,22H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GULXVPPPKGLKOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-4-fluoro-2-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.